Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)

• Product Name: 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
• CAS No: 30881-24-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1444648
• Update Time: 2024-08-23

2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
• InChI Key： QOQYLKURADQSEA-UHFFFAOYSA-N
• SMILES： CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Melting Point: 71-73 °C
• Boiling Point: 328.3±27.0 °C(Predicted)
• PSA: 43.37
• pka: 10.18±0.59(Predicted)